Cas no 41717-26-4 (1-(2,4,6-trimethylphenyl)methylpiperazine)

• Product Name: 1-(2,4,6-trimethylphenyl)methylpiperazine
• CAS No: 41717-26-4
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD03094587
• CID: 823503
• PubChem ID: 2737385
• Update Time: 2025-04-19

1-(2,4,6-trimethylphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-Trimethylbenzyl)piperazine
• 2,4,6-trimethylbenzylpiperazine
• OR0077
• 1-(2,4,6-trimethylphenyl)methylpiperazine
• CHEMBL153203
• FS-1575
• AKOS009158361
• SCHEMBL593755
• 41717-26-4
• CS-0280357
• DTXSID40372031
• MFCD03094587
• A10236
• EN300-1852355
• 1-[(2,4,6-trimethylphenyl)methyl]piperazine
• 1-(2 4 6-TRIMETHYLBENZYL)PIPERAZINE

• MDL： MFCD03094587
• Inchi： 1S/C14H22N2/c1-11-8-12(2)14(13(3)9-11)10-16-6-4-15-5-7-16/h8-9,15H,4-7,10H2,1-3H3
• InChI Key： FOERNUXLFALRDN-UHFFFAOYSA-N
• SMILES： N1(CC2C(C)=CC(C)=CC=2C)CCNCC1

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 2.2

Experimental Properties

• Density: 0.989
• Melting Point: 88-98 °C (lit.)
• Boiling Point: 330.2°C at 760 mmHg
• Flash Point: 128.5°C
• Refractive Index: 1.537
• PSA: 15.27000
• LogP: 2.28370

1-(2,4,6-trimethylphenyl)methylpiperazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38